N1-((3-((4-bromophenyl)sulfonyl)oxazolidin-2-yl)methyl)-N2-methyloxalamide

• IUPAC Name: N'-[[3-(4-bromophenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]-N-methyloxamide
• InChI: InChI=1S/C13H16BrN3O5S/c1-15-12(18)13(19)16-8-11-17(6-7-22-11)23(20,21)10-4-2-9(14)3-5-10/h2-5,11H,6-8H2,1H3,(H,15,18)(H,16,19)
• InChI Key: AOHMTLBCIVVCLN-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C(=O)NCC1N(CCO1)S(=O)(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C13H16BrN3O5S
• Molecular Weight: 406.25 g/mol

Description

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. The oxazolidine ring might undergo reactions at the nitrogen or oxygen atoms, the bromophenyl group could undergo reactions typical of aromatic compounds, and the oxalamide group could participate in reactions involving the carbonyl or amine groups.

Scientific Research Applications

Anti-Fibrosis Activity

The pyrimidine moiety in this compound has been harnessed for its anti-fibrotic potential. Researchers have synthesized a series of novel 2-(pyridin-2-yl) pyrimidine derivatives, including our compound of interest. These derivatives were evaluated against immortalized rat hepatic stellate cells (HSC-T6). .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically relevant for drugs or bioactive compounds. Without specific information on the biological activity of this compound, it’s difficult to speculate on its mechanism of action.